molecular formula C7H11N B6272470 5-azaspiro[3.4]oct-7-ene CAS No. 1989671-31-9

5-azaspiro[3.4]oct-7-ene

Cat. No. B6272470
CAS RN: 1989671-31-9
M. Wt: 109.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of spiro compounds like “5-azaspiro[3.4]oct-7-ene” can be complex and may involve multiple steps . One approach involves the annulation of the cyclopentane ring, while other approaches involve the annulation of a four-membered ring . All these approaches employ readily available starting materials with conventional chemical transformations .

Future Directions

The future directions for research on “5-azaspiro[3.4]oct-7-ene” and similar compounds could involve further exploration of their synthesis, reactivity, and potential applications. For example, the development of more efficient synthetic methods, the investigation of new reactions, and the study of their biological activity could be interesting areas for future research .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 5-azaspiro[3.4]oct-7-ene can be achieved through a multistep process involving the cyclization of a suitable precursor.", "Starting Materials": [ "4-penten-1-amine", "2-bromoethyl acetate", "Sodium hydride", "Tetrahydrofuran", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Acetic acid", "Sodium borohydride", "Acetic anhydride", "Pyridine", "Triethylamine", "Chloroform", "Sodium sulfate" ], "Reaction": [ "Step 1: Protection of 4-penten-1-amine with acetic anhydride and pyridine to form N-acetyl-4-penten-1-amine", "Step 2: Alkylation of N-acetyl-4-penten-1-amine with 2-bromoethyl acetate in the presence of sodium hydride and tetrahydrofuran to form N-(2-acetoxyethyl)-4-penten-1-amine", "Step 3: Cyclization of N-(2-acetoxyethyl)-4-penten-1-amine with hydrochloric acid to form 5-azaspiro[3.4]oct-7-ene", "Step 4: Reduction of the acetyl group in 5-azaspiro[3.4]oct-7-ene with sodium borohydride in the presence of methanol and acetic acid to form 5-azaspiro[3.4]oct-7-ene-1-carboxylic acid", "Step 5: Esterification of 5-azaspiro[3.4]oct-7-ene-1-carboxylic acid with acetic anhydride and pyridine to form 5-azaspiro[3.4]oct-7-ene-1-acetate", "Step 6: Hydrolysis of 5-azaspiro[3.4]oct-7-ene-1-acetate with sodium hydroxide to form 5-azaspiro[3.4]oct-7-ene" ] }

CAS RN

1989671-31-9

Product Name

5-azaspiro[3.4]oct-7-ene

Molecular Formula

C7H11N

Molecular Weight

109.2

Purity

80

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.